N-[2-(4-methoxyphenyl)ethyl]isonicotinamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H16N2O2/c1-19-14-4-2-12(3-5-14)6-11-17-15(18)13-7-9-16-10-8-13/h2-5,7-10H,6,11H2,1H3,(H,17,18)
• InChI Key: CXDOIZWXUBVYTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CC=NC=C2
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to N-[2-(4-Methoxyphenyl)ethyl]isonicotinamide involves several chemical reactions, including condensation and lithiation processes. Directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and subsequent reactions with various electrophiles produce high yields of substituted products, showcasing the compound's reactive versatility (Smith, El‐Hiti, & Alshammari, 2013).

Molecular Structure Analysis

The molecular structure and crystallography of related compounds have been extensively studied. Single-crystal X-ray diffraction techniques reveal detailed structural information, including unit cell dimensions, crystallographic space groups, and hydrogen bonding patterns. These studies are crucial for understanding the molecular conformation and crystal packing of these compounds (Yang, 2007).

Chemical Reactions and Properties

N-[2-(4-Methoxyphenyl)ethyl]isonicotinamide and its derivatives undergo various chemical reactions, contributing to a broad range of chemical properties. For instance, the synthesis and characterization of Schiff base compounds derived from isonicotinic acid highlight the chemical versatility and reactivity of these molecules, which is essential for their potential applications in material science and organic synthesis (Yang, 2007).